Cas no 2034615-67-1 (N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-fluorophenoxy)benzamide)

• Product Name: N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-fluorophenoxy)benzamide
• CAS No: 2034615-67-1
• MF: C₂₁H₁₈FN₅O₂
• MW: 391.398327350616
• CID: 6595950
• PubChem ID: 91813856
• Update Time: 2025-06-08

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-fluorophenoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• F6445-3578
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-fluorophenoxy)benzamide
• 3-(4-fluorophenoxy)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]benzamide
• AKOS025315648
• 2034615-67-1
• 3-(4-fluorophenoxy)-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)benzamide

• Inchi： 1S/C21H18FN5O2/c22-17-6-8-18(9-7-17)29-19-5-1-4-16(11-19)20(28)23-10-2-3-15-12-24-21-25-14-26-27(21)13-15/h1,4-9,11-14H,2-3,10H2,(H,23,28)
• InChI Key： GEMROMALRRIMGF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=CC=CC(=C1)C(NCCCC1C=NC2=NC=NN2C=1)=O

Computed Properties

• Exact Mass: 391.14445300g/mol
• Monoisotopic Mass: 391.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-fluorophenoxy)benzamide

Comprehensive Analysis of N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-fluorophenoxy)benzamide (CAS No. 2034615-67-1)

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-fluorophenoxy)benzamide (CAS 2034615-67-1) is a novel heterocyclic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This triazolopyrimidine-based derivative combines a benzamide scaffold with a fluorophenoxy moiety, making it a promising candidate for targeted drug discovery. Researchers are particularly interested in its kinase inhibition properties and potential role in modulating cellular signaling pathways.

The compound's molecular design incorporates a [1,2,4]triazolo[1,5-a]pyrimidine core, which has demonstrated significant bioactivity in various medicinal chemistry studies. The presence of the 4-fluorophenoxy group enhances its lipophilicity and membrane permeability, critical factors for drug bioavailability. Current investigations focus on its potential applications in precision medicine and personalized therapeutics, aligning with the growing trend toward targeted cancer treatments and neurodegenerative disease research.

From a synthetic chemistry perspective, CAS 2034615-67-1 represents an interesting challenge due to its complex heterocyclic system. The triazolopyrimidine ring formation requires careful optimization of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry approaches have enabled more sustainable synthesis routes for such compounds, addressing environmental concerns in pharmaceutical manufacturing.

In drug discovery pipelines, compounds like N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-fluorophenoxy)benzamide are being evaluated for their selectivity profiles against various enzyme targets. Preliminary studies suggest potential activity against protein kinases involved in cell proliferation and inflammation pathways. This aligns with current research trends exploring multi-target therapeutics for complex diseases, where single-target drugs often show limited efficacy.

The physicochemical properties of CAS 2034615-67-1 have been carefully characterized, including its solubility, stability, and partition coefficient (logP). These parameters are crucial for understanding its ADME (Absorption, Distribution, Metabolism, and Excretion) profile and potential clinical applicability. Computational modeling studies predict favorable drug-likeness characteristics, meeting many of the criteria outlined in Lipinski's Rule of Five for oral bioavailability.

Recent patent literature reveals growing interest in triazolopyrimidine derivatives like 2034615-67-1 for various therapeutic areas. The compound's structural features suggest potential applications in immunomodulation and metabolic disorder treatments, areas of high unmet medical need. Researchers are particularly interested in its possible role in modulating immune checkpoint pathways and cellular metabolism regulation.

Quality control and analytical method development for N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-fluorophenoxy)benzamide require advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity is critical for reliable biological evaluation, and current methods achieve detection limits below 0.1% for potential impurities. These analytical challenges reflect broader trends in pharmaceutical quality assurance and regulatory compliance requirements.

From a commercial perspective, CAS 2034615-67-1 represents an important building block in medicinal chemistry. Its availability from specialty chemical suppliers supports ongoing drug discovery efforts, particularly in academic and biotech research settings. The compound's pricing and availability trends reflect the growing demand for innovative chemical entities in pharmaceutical R&D.

Future research directions for triazolopyrimidine-based compounds like 2034615-67-1 may include structure-activity relationship (SAR) studies to optimize potency and reduce potential off-target effects. The integration of AI-driven drug design approaches could accelerate the development of improved analogs with enhanced therapeutic profiles. Such advancements align with the pharmaceutical industry's focus on digital transformation and computational chemistry tools.

In conclusion, N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-3-(4-fluorophenoxy)benzamide (CAS 2034615-67-1) represents an exciting area of research at the intersection of medicinal chemistry and drug development. Its unique structural features and potential biological activities make it a compound of significant interest in contemporary pharmaceutical science, particularly in the context of targeted therapies and precision medicine approaches.